Cas no 885270-00-8 (Tert-Butyl 5-(Aminomethyl)Indoline- 1-Carboxylate)

• Product Name: Tert-Butyl 5-(Aminomethyl)Indoline- 1-Carboxylate
• CAS No: 885270-00-8
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD08234590
• CID: 993135
• PubChem ID: 53408093
• Update Time: 2025-10-22

Tert-Butyl 5-(Aminomethyl)Indoline- 1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Aminomethyl-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester
• tert-butyl 5-(aminomethyl)-2,3-dihydroindole-1-carboxylate
• TERT-BUTYL 5-(AMINOMETHYL)INDOLINE-1-CARBOXYLATE
• 5-AMINOMETHYL-2,3-DIHYDRO-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 5-(aminomethyl)-2,3-dihydro-1H-indole-1-carboxylate
• 4611AJ
• MB05529
• tert-butyl 5-(aminomethyl)indoline- 1-carboxylate
• 5-Aminomethyl-2,3-dihydro-indole-1-carboxylic acid t-butyl ester
• 1h-indole-1-carboxylic acid,5-(aminomet
• 1,1-Dimethylethyl 5-(aminomethyl)-2,3-dihydro-1H-indole-1-carboxylate (ACI)
• SCHEMBL19689777
• CS-0179757
• EN300-4350257
• BS-49268
• DTXSID70696176
• MFCD08234590
• 885270-00-8
• E78250
• TERT-BUTYL5-(AMINOMETHYL)INDOLINE-1-CARBOXYLATE
• Tert-Butyl 5-(Aminomethyl)Indoline- 1-Carboxylate

• MDL： MFCD08234590
• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)16-7-6-11-8-10(9-15)4-5-12(11)16/h4-5,8H,6-7,9,15H2,1-3H3
• InChI Key： GTEVTJRBLUFOKF-UHFFFAOYSA-N
• SMILES： O=C(N1CCC2C1=CC=C(CN)C=2)OC(C)(C)C

Computed Properties

• Exact Mass: 248.152477885 g/mol
• Monoisotopic Mass: 248.152477885 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6
• Molecular Weight: 248.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Tert-Butyl 5-(Aminomethyl)Indoline- 1-Carboxylate

Tert-Butyl 5-(Aminomethyl)Indoline-1-Carboxylate (CAS No. 885270-00-8): An Overview of Its Synthesis, Applications, and Recent Research Advances

Tert-Butyl 5-(Aminomethyl)Indoline-1-Carboxylate (CAS No. 885270-00-8) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes an indoline core and a tert-butyl ester group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The indoline scaffold is a privileged structure in medicinal chemistry due to its ability to modulate a wide range of biological targets. The presence of the aminomethyl group on the indoline ring provides additional functionality, enabling the compound to participate in diverse chemical reactions and biological processes. The tert-butyl ester group, on the other hand, enhances the stability and solubility of the molecule, making it suitable for various applications in drug discovery and development.

Recent research has highlighted the potential of Tert-Butyl 5-(Aminomethyl)Indoline-1-Carboxylate in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that Tert-Butyl 5-(Aminomethyl)Indoline-1-Carboxylate can be effectively used as a starting material for the synthesis of selective COX-2 inhibitors, which are known for their reduced gastrointestinal side effects compared to non-selective NSAIDs.

Moreover, the compound has been explored for its potential in neurodegenerative disease research. A recent study in ChemMedChem reported that Tert-Butyl 5-(Aminomethyl)Indoline-1-Carboxylate derivatives can cross the blood-brain barrier and exhibit neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. These findings suggest that the compound could be a promising lead for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its medicinal applications, Tert-Butyl 5-(Aminomethyl)Indoline-1-Carboxylate has also found use in materials science. The unique electronic properties of the indoline core make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers at the University of California have reported that derivatives of this compound can enhance the efficiency and stability of OLEDs by improving charge transport properties.

The synthesis of Tert-Butyl 5-(Aminomethyl)Indoline-1-Carboxylate typically involves multi-step procedures that include functional group manipulations and ring formation reactions. One common approach involves the condensation of an appropriate amine with an indoline derivative followed by esterification with tert-butanol. The choice of reagents and reaction conditions is crucial for achieving high yields and purity levels. Recent advancements in catalytic methods have further optimized these synthetic routes, making them more efficient and environmentally friendly.

In conclusion, Tert-Butyl 5-(Aminomethyl)Indoline-1-Carboxylate (CAS No. 885270-00-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and functional groups make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.